Cas no 4362-72-5 (1,2-Oxathiepane, 2,2-dioxide)

• Product Name: 1,2-Oxathiepane, 2,2-dioxide
• CAS No: 4362-72-5
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 1517997
• PubChem ID: 12301023
• Update Time: 2025-04-21

1,2-Oxathiepane, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiepane, 2,2-dioxide
• oxathiepane 2,2-dioxide
• 1,2-oxathiepane 2,2-dioxide
• DTXSID30486419
• SCHEMBL2059615
• 4362-72-5

• Inchi： 1S/C5H10O3S/c6-9(7)5-3-1-2-4-8-9/h1-5H2
• InChI Key： LVVFKXHBKKOJTB-UHFFFAOYSA-N
• SMILES： S1(CCCCCO1)(=O)=O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters